4-Amino-1-cyclopentyl-N-[3-(dimethylamino)propyl]-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-amino-1-cyclopentyl-N-[3-(dimethylamino)propyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C14H25N5O/c1-18(2)9-5-8-16-14(20)13-12(15)10-19(17-13)11-6-3-4-7-11/h10-11H,3-9,15H2,1-2H3,(H,16,20)
• InChI Key: OSDMPNGHTJUZSZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNC(=O)C1=NN(C=C1N)C2CCCC2
• Molecular Formula: C14H25N5O
• Molecular Weight: 279.38 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, likely involves a pyrazole ring substituted with an amino group at the 4-position and a carboxamide group at the 3-position. The carboxamide group is further substituted with a cyclopentyl group and a propyl group, the latter of which is substituted with a dimethylamino group.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in the molecule. For instance, the amino group might be involved in acid-base reactions, while the carboxamide group could participate in condensation or hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of polar functional groups like the carboxamide and amino groups could impact the compound’s solubility in various solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. Without specific information, it’s difficult to predict how this compound might interact with biological systems or other chemicals.

Future Directions

The future research directions for this compound would depend on its potential applications. It could be of interest in fields like medicinal chemistry, materials science, or synthetic chemistry, among others.